Cas no 1217633-95-8 ((2R,3R)-3-((tert-Butoxycarbonyl)amino)-3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid)

• Product Name: (2R,3R)-3-((tert-Butoxycarbonyl)amino)-3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid
• CAS No: 1217633-95-8
• MF: C₁₆H₂₃NO₇
• MW: 341.356325387955
• CID: 1035594
• PubChem ID: 40787445
• Update Time: 2025-10-28

(2R,3R)-3-((tert-Butoxycarbonyl)amino)-3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-((tert-Butoxycarbonyl)amino)-3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid
• AG-B-36171
• AK119185
• CTK6J9164
• KB-206421
• MolPort-003-794-999
• N-BOC-(2R,3R)-3-AMINO-2-HYDROXY-3-(3,5-DIMETHOXY-PHENYL)-PROPANOIC ACID
• N-Boc-3-(R)-Amino-2-(R)-hydroxy-3-(3,5-dimethoxy-phenyl)-propionic acid
• (2R,3R)-3-[(tert-Butoxycarbonyl)amino]-3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid
• n-boc-3-(r)-amino-2-(r)-hydroxy-3-(3,5-dimethoxyphenyl)propanoic acid
• (2R,3R)-3-(3,5-dimethoxyphenyl)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• DTXSID00654623
• 1217633-95-8
• (2R,3R)-3-((tert-Butoxycarbonyl)amino)-3-(3,5-dimethoxyphenyl)-2-hydroxypropanoicacid

• MDL： MFCD07363695
• Inchi： 1S/C16H23NO7/c1-16(2,3)24-15(21)17-12(13(18)14(19)20)9-6-10(22-4)8-11(7-9)23-5/h6-8,12-13,18H,1-5H3,(H,17,21)(H,19,20)/t12-,13-/m1/s1
• InChI Key： YVEASTJAAFHWES-CHWSQXEVSA-N
• SMILES： O(C(N[C@@H]([C@H](C(=O)O)O)C1C=C(C=C(C=1)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 341.14700
• Monoisotopic Mass: 341.14745207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 114.32000
• LogP: 2.10600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (2R,3R)-3-((tert-Butoxycarbonyl)amino)-3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid

Comprehensive Overview of (2R,3R)-3-((tert-Butoxycarbonyl)amino)-3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid (CAS No. 1217633-95-8)

(2R,3R)-3-((tert-Butoxycarbonyl)amino)-3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid (CAS No. 1217633-95-8) is a chiral compound with significant applications in pharmaceutical research and organic synthesis. This Boc-protected amino acid derivative features a 3,5-dimethoxyphenyl group and a hydroxypropanoic acid backbone, making it a versatile intermediate for drug discovery and peptide chemistry. Its unique stereochemistry (2R,3R) enhances its utility in asymmetric synthesis, particularly in the development of bioactive molecules.

The compound's tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. Researchers often search for "Boc-protected amino acids" or "chiral building blocks for drug synthesis" when exploring compounds like CAS No. 1217633-95-8. Its 3,5-dimethoxyphenyl moiety is also of interest in medicinal chemistry, as similar structures are found in compounds with potential anti-inflammatory and antioxidant properties.

In recent years, the demand for high-purity chiral intermediates has grown, driven by advancements in targeted drug delivery and personalized medicine. This compound aligns with trends in "green chemistry" and "sustainable synthesis," as its efficient preparation can reduce waste in pharmaceutical manufacturing. Questions like "How to synthesize (2R,3R)-Boc-amino acid derivatives?" or "Applications of dimethoxyphenyl compounds in drug design" reflect user interest in this niche.

The hydroxypropanoic acid segment of the molecule contributes to its water solubility, a critical factor in drug formulation. This property is frequently discussed in forums focusing on "improving drug bioavailability" or "polar functional groups in APIs." Additionally, the compound's stereocenters make it valuable for studying enzyme-substrate interactions, a hot topic in computational chemistry and molecular docking simulations.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1217633-95-8, ensuring its purity for research use. Laboratories often inquire about "chromatographic methods for chiral separation" or "NMR shifts for Boc-protected compounds," highlighting the technical nuances of working with this molecule. Its stability under various pH conditions is another area of exploration, particularly for researchers optimizing solid-phase peptide synthesis protocols.

Beyond pharmaceuticals, this compound's structural motifs are relevant to flavor and fragrance industries, where dimethoxy aromatic compounds contribute to complex scent profiles. This multidisciplinary relevance increases its visibility in searches like "non-pharma uses of amino acid derivatives." As the scientific community prioritizes atom-efficient synthesis, the compound's potential for catalytic asymmetric reactions remains a key research focus.

In summary, (2R,3R)-3-((tert-Butoxycarbonyl)amino)-3-(3,5-dimethoxyphenyl)-2-hydroxypropanoic acid represents a sophisticated tool for modern organic chemistry, addressing needs in drug development, material science, and chemical biology. Its combination of protecting group chemistry, chirality, and functional group diversity ensures continued relevance in both academic and industrial settings.